Benzyl-d7 Paraben

• IUPAC Name: [dideuterio-(2,3,4,5,6-pentadeuteriophenyl)methyl] 4-hydroxybenzoate
• InChI: InChI=1S/C14H12O3/c15-13-8-6-12(7-9-13)14(16)17-10-11-4-2-1-3-5-11/h1-9,15H,10H2/i1D,2D,3D,4D,5D,10D2
• InChI Key: MOZDKDIOPSPTBH-DMCBOUTMSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C2=CC=C(C=C2)O
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])[2H])C([2H])([2H])OC(=O)C2=CC=C(C=C2)O)[2H])[2H]
• Molecular Formula: C14H12O3
• Molecular Weight: 235.29 g/mol

Description

Benzyl-d7 Paraben is an organic compound that is used in the synthesis of various organic compounds. It is a derivative of benzyl paraben and is used in a variety of applications in the laboratory setting. This compound has been extensively studied and is used in a variety of scientific research applications.

Scientific Research Applications

• Occurrence and Environmental Fate : Parabens, including Benzyl Paraben, are widely used as preservatives in products such as cosmetics, pharmaceuticals, and foodstuffs. They have been identified as emerging contaminants in aquatic environments. Despite wastewater treatments that effectively remove parabens, these compounds persist in low concentrations in effluents and are ubiquitous in surface water and sediments. This is attributed to the continuous introduction of paraben-based products into the environment (Haman, Dauchy, Rosin, & Munoz, 2015).

• Human Exposure and Health Effects : Studies have detected parabens, including Benzyl Paraben, in human urine, serum, and seminal plasma, indicating widespread human exposure. Parabens have shown weak estrogenic and other endocrine-disrupting effects, including reduced testosterone levels in exposed male rats. However, the concentrations in human samples were relatively low and the health implications of these findings are not fully understood (Frederiksen, Jørgensen, & Andersson, 2011).

• Antiandrogenic Activity : Certain parabens, such as Benzyl Paraben, exhibit strong antiandrogenic activity. The antiandrogenic activity of parabens correlates with their binding energies and is less prone to hydrolysis, especially for parabens with aromatic side chains like Benzyl Paraben. These findings suggest potential health risks and considerations for the design of paraben-related substitutes (Ding et al., 2017).

• Metabolism and Toxicity : In studies involving breast cancer cells, parabens including Benzyl Paraben were metabolized to p-hydroxybenzoic acid. The stability of parabens may explain their accumulation in breast cancer tissues. However, the specific health implications of this accumulation are yet to be fully understood (Dagher et al., 2012).

• Ecotoxicity and Environmental Impact : Parabens have been identified in various environmental matrices, including sediment, sewage sludge, and surface waters. The ecotoxicity of parabens and their degradation products varies, and their effects on non-target species need further investigation. The presence of these compounds in the environment raises concerns about their potential impact on ecosystems (Liao et al., 2013).